Cas no 179421-00-2 (Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,5-difluoro-)

Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,5-difluoro- structure
179421-00-2 structure
Product Name:Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,5-difluoro-
CAS No:179421-00-2
MF:C13H18F2O2Si
MW:272.363131999969
CID:1369667
PubChem ID:11346322
Update Time:2025-04-20

Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,5-difluoro-
    • 3-tert-butyldimethylsilyloxy-2,5-difluorobenzaldehyde
    • 3-[(tert-butyldimethylsilyl)oxy]-2,5-difluorobenzaldehyde
    • DB-366624
    • SCHEMBL1054616
    • EN300-19208040
    • KPPATEAUQLUXHN-UHFFFAOYSA-N
    • 179421-00-2
    • 3-(tert-Butyldimethylsilyloxy)-2,5-difluorobenzaldehyde
    • Inchi: 1S/C13H18F2O2Si/c1-13(2,3)18(4,5)17-11-7-10(14)6-9(8-16)12(11)15/h6-8H,1-5H3
    • InChI Key: KPPATEAUQLUXHN-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=C(C=C(C=O)C=1F)F

Computed Properties

  • Exact Mass: 272.10444
  • Monoisotopic Mass: 272.10441267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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